Cas no 1805436-55-8 (Ethyl 4-bromo-2-(difluoromethyl)-6-methylpyridine-3-carboxylate)

Ethyl 4-bromo-2-(difluoromethyl)-6-methylpyridine-3-carboxylate is a brominated pyridine derivative featuring a difluoromethyl substituent at the 2-position and an ester functional group at the 3-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. The presence of the bromo and difluoromethyl groups enhances its reactivity in cross-coupling reactions, enabling efficient derivatization. The ethyl ester moiety further facilitates downstream modifications, such as hydrolysis or transesterification. Its well-defined structure and high purity make it suitable for precision applications in medicinal chemistry and material science. The compound’s stability under standard conditions ensures reliable handling and storage.

Ethyl 4-bromo-2-(difluoromethyl)-6-methylpyridine-3-carboxylate structure

1805436-55-8 structure

Product Name:Ethyl 4-bromo-2-(difluoromethyl)-6-methylpyridine-3-carboxylate

CAS No:1805436-55-8

MF:C₁₀H₁₀BrF₂NO₂

MW:294.092709064484

CID:4864011

Update Time:2025-10-28

Ethyl 4-bromo-2-(difluoromethyl)-6-methylpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 4-bromo-2-(difluoromethyl)-6-methylpyridine-3-carboxylate
- Inchi： 1S/C10H10BrF2NO2/c1-3-16-10(15)7-6(11)4-5(2)14-8(7)9(12)13/h4,9H,3H2,1-2H3
- InChI Key： RWWHEHHOUGMFIN-UHFFFAOYSA-N
- SMILES： BrC1C=C(C)N=C(C(F)F)C=1C(=O)OCC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 253
XLogP3: 2.8
Topological Polar Surface Area: 39.2

Ethyl 4-bromo-2-(difluoromethyl)-6-methylpyridine-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029056653-1g	Ethyl 4-bromo-2-(difluoromethyl)-6-methylpyridine-3-carboxylate	1805436-55-8	97%	1g	$1,504.90	2022-04-01

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Additional information on Ethyl 4-bromo-2-(difluoromethyl)-6-methylpyridine-3-carboxylate

Comprehensive Overview of Ethyl 4-bromo-2-(difluoromethyl)-6-methylpyridine-3-carboxylate (CAS No. 1805436-55-8)

Ethyl 4-bromo-2-(difluoromethyl)-6-methylpyridine-3-carboxylate (CAS No. 1805436-55-8) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and bromo substituents, has garnered attention for its potential in drug discovery and material science. Its molecular structure, combining a methylpyridine core with an ethyl carboxylate group, offers versatility in synthetic chemistry, making it a valuable intermediate for heterocyclic compound development.

In recent years, the demand for fluorinated pyridines like Ethyl 4-bromo-2-(difluoromethyl)-6-methylpyridine-3-carboxylate has surged due to their enhanced bioavailability and metabolic stability. Researchers are particularly interested in its role in designing kinase inhibitors and antimicrobial agents, aligning with the growing focus on precision medicine and sustainable agriculture. The compound's CAS No. 1805436-55-8 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

The synthesis of Ethyl 4-bromo-2-(difluoromethyl)-6-methylpyridine-3-carboxylate involves multi-step reactions, including halogenation and esterification, which are critical for achieving high purity. Its difluoromethyl group is a key feature, as fluorine incorporation often improves lipophilicity and binding affinity in target molecules. This aligns with the pharmaceutical industry's shift toward fluorine-containing drugs, a trend driven by their efficacy in treating complex diseases.

From an SEO perspective, users frequently search for terms like "pyridine carboxylate uses", "difluoromethyl compounds in drug design", and "brominated pyridine synthesis". These queries highlight the compound's interdisciplinary appeal. Additionally, its potential in green chemistry applications—such as catalytic transformations—resonates with the global push for environmentally friendly synthesis methods.

In summary, Ethyl 4-bromo-2-(difluoromethyl)-6-methylpyridine-3-carboxylate (CAS No. 1805436-55-8) represents a convergence of innovation in medicinal chemistry and sustainable science. Its structural motifs and functional groups make it a cornerstone for developing next-generation therapeutics and agrochemicals, addressing both healthcare and agricultural challenges.